Cas no 1368966-99-7 (2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
• CAS No: 1368966-99-7
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6360286
• PubChem ID: 82494526
• Update Time: 2025-06-11

2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine

• Inchi： 1S/C12H15ClN2/c1-12(2,7-14)10-6-15-11-5-8(13)3-4-9(10)11/h3-6,15H,7,14H2,1-2H3
• InChI Key： RGPCXYXGWQVJHL-UHFFFAOYSA-N
• SMILES： C(N)C(C1C2=C(NC=1)C=C(Cl)C=C2)(C)C

Additional information on 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine

Introduction to 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 1368966-99-7)

2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine, also known by its CAS number 1368966-99-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a 6-chloroindole moiety and a 2-methylpropan-1-amine substituent. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine typically involves multi-step reactions, including the formation of the indole ring, chlorination, and subsequent alkylation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its application in both academic and industrial settings. The ability to synthesize this compound with high purity and yield is essential for ensuring its reliability in various assays and experiments.

In terms of its biological activity, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Research has shown that this compound exhibits selective binding to the 5-HT_2A receptor, which plays a crucial role in regulating mood, cognition, and perception. This property makes it a promising candidate for the development of novel treatments for psychiatric disorders such as depression and anxiety.

Beyond its interaction with serotonin receptors, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine have also been a focus of recent research. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

In the context of drug discovery and development, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and promising biological activities make it a valuable lead compound for further optimization and development. Ongoing research aims to refine its properties through structure-based drug design approaches, with the goal of enhancing its potency, selectivity, and safety profile.

The potential applications of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a valuable tool for investigating the function of specific receptors and signaling pathways. Its ability to selectively modulate these targets provides researchers with a powerful means to explore complex biological processes at the molecular level.

In conclusion, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amnine (CAS No. 1368966-99-7) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, combined with its promising biological activities, makes it an important focus for ongoing studies in medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new treatments for various diseases.